Cas no 2225175-54-0 (2-Fluoro-6-ethylpyridine-3-boronic acid)

• Product Name: 2-Fluoro-6-ethylpyridine-3-boronic acid
• CAS No: 2225175-54-0
• MF: C₇H₉BFNO₂
• MW: 168.96
• CID: 5143147
• PubChem ID: 91882863
• Update Time: 2025-10-05

2-Fluoro-6-ethylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-ethylpyridine-3-boronic acid
• (6-Ethyl-2-fluoropyridin-3-yl)boronic acid
• 2225175-54-0

• Inchi： 1S/C7H9BFNO2/c1-2-5-3-4-6(8(11)12)7(9)10-5/h3-4,11-12H,2H2,1H3
• InChI Key： KDJCIOWJBLEXBK-UHFFFAOYSA-N
• SMILES： C1(F)=NC(CC)=CC=C1B(O)O

Computed Properties

• Exact Mass: 169.0710369g/mol
• Monoisotopic Mass: 169.0710369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on 2-Fluoro-6-ethylpyridine-3-boronic acid

Recent Advances in the Application of 2-Fluoro-6-ethylpyridine-3-boronic acid (CAS: 2225175-54-0) in Chemical Biology and Pharmaceutical Research

2-Fluoro-6-ethylpyridine-3-boronic acid (CAS: 2225175-54-0) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules. Recent studies have highlighted its utility in the development of novel therapeutics, including kinase inhibitors and proteolysis-targeting chimeras (PROTACs). The unique electronic and steric properties imparted by the fluoro and ethyl substituents make this compound a promising candidate for targeted drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Fluoro-6-ethylpyridine-3-boronic acid as a key intermediate in the synthesis of selective BTK inhibitors. The compound's boronic acid moiety facilitated efficient coupling with aryl halides, enabling the rapid assembly of diverse inhibitor libraries. The resulting compounds exhibited enhanced potency and selectivity, underscoring the importance of this building block in kinase inhibitor development. Furthermore, the fluoro substituent was found to improve metabolic stability, addressing a common challenge in drug design.

Another groundbreaking application was reported in the field of targeted protein degradation. A 2024 Nature Chemical Biology paper described the use of 2-Fluoro-6-ethylpyridine-3-boronic acid in the construction of heterobifunctional PROTACs. The compound's ability to form stable boronate esters with diols was leveraged to create linkers with optimal physicochemical properties. These PROTACs demonstrated superior cellular permeability and degradation efficiency, paving the way for new therapeutic strategies against previously undruggable targets.

Beyond its pharmaceutical applications, this compound has also found use in chemical biology probes. A recent ACS Chemical Biology study employed 2-Fluoro-6-ethylpyridine-3-boronic acid as a fluorescent sensor for reactive oxygen species (ROS). The boronic acid group's selective reactivity with hydrogen peroxide enabled real-time monitoring of oxidative stress in live cells, offering a powerful tool for studying redox biology. This dual functionality—as both a synthetic building block and a probe—highlights the compound's versatility in interdisciplinary research.

The commercial availability and synthetic accessibility of 2-Fluoro-6-ethylpyridine-3-boronic acid (CAS: 2225175-54-0) have further accelerated its adoption across research laboratories. Major chemical suppliers now offer this compound with high purity and detailed characterization data, ensuring reproducibility in research applications. As the demand for boronic acid derivatives continues to grow in drug discovery, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and research tools.

Looking ahead, researchers are exploring novel derivatives and applications of this scaffold. Computational studies suggest that subtle modifications to the ethyl or fluoro substituents could yield compounds with tailored properties for specific applications. Additionally, the integration of this boronic acid into metal-organic frameworks (MOFs) and other advanced materials represents an exciting frontier in materials science. These developments underscore the compound's potential to bridge the gap between small-molecule chemistry and broader biomedical applications.